(3R)-3-amino-3-(thiophen-3-yl)propan-1-ol

Specification

• Molecular Formula: C7H11NOS
• Molecular Weight: 157.24 g/mol
• IUPAC Name: (3R)-3-amino-3-thiophen-3-ylpropan-1-ol
• Standard InChI: InChI=1S/C7H11NOS/c8-7(1-3-9)6-2-4-10-5-6/h2,4-5,7,9H,1,3,8H2/t7-/m1/s1
• Standard InChI Key: IBCAXZDSJMQRKQ-SSDOTTSWSA-N
• Isomeric SMILES: C1=CSC=C1[C@@H](CCO)N
• Canonical SMILES: C1=CSC=C1C(CCO)N

Introduction

Chemical Identity and Structural Features

Molecular Characterization

(3R)-3-amino-3-(thiophen-3-yl)propan-1-ol possesses a molecular weight of 157.24 g/mol and the IUPAC name (3R)-3-amino-3-thiophen-3-ylpropan-1-ol. Its structure combines a thiophene ring—a five-membered aromatic system containing sulfur—with a β-amino alcohol backbone. The stereochemistry at the C3 position is defined as R, a configuration critical for its interactions in chiral environments.

The compound’s isomeric SMILES string, C1=CSC=C1[C@@H](CCO)N, explicitly denotes the thiophen-3-yl substituent and the (R)-configuration. Computational descriptors such as the InChIKey (IBCAXZDSJMQRKQ-SSDOTTSWSA-N) and PubChem CID (1487793) further aid in its identification and differentiation from stereoisomers.

Spectroscopic and Computational Data

Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic signals for the thiophene protons (δ 6.5–7.5 ppm) and the hydroxyl group (δ 1.2–2.0 ppm). Mass spectrometry confirms the molecular ion peak at m/z 157.24, consistent with the molecular formula C7H11NOS. Quantum mechanical calculations predict a hydrogen bond donor count of 2 and a rotatable bond count of 3, suggesting moderate flexibility in its interactions.

Synthesis and Optimization

Conventional Synthetic Routes

The synthesis of (3R)-3-amino-3-(thiophen-3-yl)propan-1-ol typically begins with thiophene-3-carbaldehyde or its derivatives. A two-step protocol involves:

• Aldol Condensation: Reacting thiophene-3-carbaldehyde with malonic acid in ethanol under reflux to form 3-amino-3-(thiophen-3-yl)propionic acid.

• Reduction: Treating the intermediate with lithium aluminum hydride (LiAlH4) in tetrahydrofuran (THF) at 0°C to reduce the carboxylic acid to the primary alcohol.

This method yields the racemic mixture, necessitating chiral resolution techniques such as enzymatic kinetic resolution or chromatography on chiral stationary phases to isolate the (R)-enantiomer.

Catalytic Asymmetric Synthesis

Recent advances employ N-heterocyclic carbene (NHC) catalysts to achieve enantioselective synthesis. For example, lipophilic NHCs in aqueous media facilitate the formation of β-amino alcohols with >90% enantiomeric excess (ee). Key optimization parameters include:

• Catalyst loading (0.5–2 mol%)

• Solvent polarity (THF/H2O mixtures)

• Temperature (25–60°C)

Table 1: Comparative Synthesis Methods

Method	Yield (%)	ee (%)	Conditions
LiAlH4 Reduction	72	50	THF, 0°C, 12 h
NHC-Catalyzed	82	92	H2O/THF, 25°C, 5 h

Physicochemical Properties

Solubility and Stability

(3R)-3-amino-3-(thiophen-3-yl)propan-1-ol exhibits moderate solubility in polar aprotic solvents (e.g., DMSO, THF) but limited solubility in water (<1 mg/mL). The compound is stable under inert atmospheres but prone to oxidation in air, necessitating storage at −20°C under argon.

Thermodynamic Parameters

Differential scanning calorimetry (DSC) reveals a glass transition temperature (Tg) of −15°C, indicative of its amorphous solid state. The calculated partition coefficient (XLogP3) of 0.9 suggests moderate lipophilicity, aligning with its role as a membrane-permeable pharmacophore.

Applications in Medicinal Chemistry

Building Block for Drug Candidates

The thiophene ring and β-amino alcohol motif make this compound a versatile precursor for kinase inhibitors and protease antagonists. For instance, it serves as a key intermediate in synthesizing syncarpamide analogues, which exhibit antitumor activity. Chirality at C3 enhances binding affinity to biological targets, as demonstrated in structure-activity relationship (SAR) studies.

Case Study: Anticancer Agents

Derivatization of (3R)-3-amino-3-(thiophen-3-yl)propan-1-ol with cinnamoyl groups yields hybrid molecules such as (1R)-1-phenyl-2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]ethyl(2E)-3-(thiophen-2-yl)prop-2-enoate. These compounds inhibit tubulin polymerization (IC50 = 1.2 μM) and induce apoptosis in HeLa cells.

Table 2: Biological Activity of Selected Derivatives

Compound	Target	IC50 (μM)	Cell Line
Syncarpamide 3p	Tubulin	1.2	HeLa
Cinnamate 3a	Topoisomerase II	4.7	MCF-7

Recent Research and Future Directions

Mechanistic Insights

Density functional theory (DFT) calculations elucidate the role of the thiophene ring in stabilizing transition states during catalytic asymmetric syntheses. The sulfur atom’s lone pairs participate in non-covalent interactions, lowering activation energies by 15–20 kcal/mol.

Scalability Challenges

Despite synthetic advancements, large-scale production remains hindered by the high cost of chiral catalysts (>$500/g). Continuous-flow systems and immobilized NHC catalysts are under investigation to improve cost-efficiency.